Superior Anti-Tuberculosis Potency (MIC) Over the 3-Iodophenyl Analog
In a direct head-to-head study, 1-(2-hydroxyphenyl)-3-(3-chlorophenyl)-2-propen-1-one (compound 22) inhibited M. tuberculosis H37Rv by 90 % at a screening concentration of 12.5 µg·mL⁻¹ and achieved an MIC (99 % inhibition) of 20.3 µg·mL⁻¹ [1]. The direct 3‑iodo analog (compound 37) exhibited marginally higher inhibition at the screening concentration (92 %) but a substantially higher MIC of 31.5 µg·mL⁻¹ [1]. Therefore, the 3‑chloro compound attains sterilizing efficacy at a 35 % lower concentration than its 3‑iodo counterpart.
| Evidence Dimension | Minimum Inhibitory Concentration (MIC99) against M. tuberculosis H37Rv |
|---|---|
| Target Compound Data | MIC = 20.3 µg·mL⁻¹ (90 % inhibition at 12.5 µg·mL⁻¹) |
| Comparator Or Baseline | 3‑Iodophenyl analog (compound 37): MIC = 31.5 µg·mL⁻¹ (92 % inhibition at 12.5 µg·mL⁻¹) |
| Quantified Difference | MIC 35 % lower (20.3 vs. 31.5 µg·mL⁻¹); 1.55‑fold improvement in potency |
| Conditions | M. tuberculosis H37Rv, microplate Alamar Blue assay, MIC defined as lowest concentration inhibiting 99 % of the inoculum |
Why This Matters
A lower MIC reduces the mass of compound required to achieve sterilizing activity, decreasing potential off‑target toxicity and cost in tuberculosis drug development.
- [1] Lin, Y. M., Zhou, Y., Flavin, M. T., Zhou, L. M., Nie, W., & Chen, F. C. (2002). Chalcones and flavonoids as anti-tuberculosis agents. Bioorganic & Medicinal Chemistry, 10(8), 2795–2802. https://doi.org/10.1016/S0968-0896(02)00094-9 View Source
